REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[CH:10][C:9]([OH:12])=[C:8]2[C:3]=1[CH:4]=[CH:5][CH:6]=[N:7]2.[C:13](=O)([O-:15])[O-:14].[K+].[K+].C(=O)=O>>[F:1][C:2]1[CH:11]=[C:10]([C:13]([OH:15])=[O:14])[C:9]([OH:12])=[C:8]2[C:3]=1[CH:4]=[CH:5][CH:6]=[N:7]2 |f:1.2.3|
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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FC1=C2C=CC=NC2=C(C=C1)O
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Name
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Quantity
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7.62 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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stainless steel
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Control Type
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UNSPECIFIED
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Setpoint
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170 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction is cooled
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Type
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CUSTOM
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Details
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the resulting solid is partitioned between 800 mL water and 400 mL EtOAc in a separatory funnel
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Type
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WASH
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Details
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The aqueous layer is washed with EtOAc (3×400 mL)
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Type
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TEMPERATURE
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Details
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cooled
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Type
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CUSTOM
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Details
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The resulting solid is collected
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Type
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WASH
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Details
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washed with water
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Type
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CUSTOM
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Details
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dried
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Type
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CUSTOM
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Details
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The crude product is triturated with i-PrOH
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Type
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CUSTOM
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Details
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dried
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Name
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Type
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product
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Smiles
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FC1=C2C=CC=NC2=C(C(=C1)C(=O)O)O
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Type | Value | Analysis |
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AMOUNT: MASS | 1.67 g | |
YIELD: CALCULATEDPERCENTYIELD | 43.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |